Adonirubin
Adonirubin
Adonirubin is an antioxidant carotenoid compound found in the yeast Phaffia rhodozyma. It is a xanthophyll with potent antioxidant.
Brand Name:
Vulcanchem
CAS No.:
4418-72-8
VCID:
VC21219245
InChI:
InChI=1S/C40H52O3/c1-28(17-13-19-30(3)21-23-34-32(5)36(41)25-26-39(34,7)8)15-11-12-16-29(2)18-14-20-31(4)22-24-35-33(6)38(43)37(42)27-40(35,9)10/h11-24,37,42H,25-27H2,1-10H3/b12-11+,17-13+,18-14+,23-21+,24-22+,28-15+,29-16+,30-19+,31-20+
SMILES:
CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2=C(C(=O)C(CC2(C)C)O)C)C)C
Molecular Formula:
C40H52O3
Molecular Weight:
580.8 g/mol
Adonirubin
CAS No.: 4418-72-8
Cat. No.: VC21219245
Molecular Formula: C40H52O3
Molecular Weight: 580.8 g/mol
Purity: 95%
* For research use only. Not for human or veterinary use.
Specification
| Description | Adonirubin is an antioxidant carotenoid compound found in the yeast Phaffia rhodozyma. It is a xanthophyll with potent antioxidant. |
|---|---|
| CAS No. | 4418-72-8 |
| Molecular Formula | C40H52O3 |
| Molecular Weight | 580.8 g/mol |
| IUPAC Name | 6-hydroxy-2,4,4-trimethyl-3-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethyl-3-oxocyclohexen-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]cyclohex-2-en-1-one |
| Standard InChI | InChI=1S/C40H52O3/c1-28(17-13-19-30(3)21-23-34-32(5)36(41)25-26-39(34,7)8)15-11-12-16-29(2)18-14-20-31(4)22-24-35-33(6)38(43)37(42)27-40(35,9)10/h11-24,37,42H,25-27H2,1-10H3/b12-11+,17-13+,18-14+,23-21+,24-22+,28-15+,29-16+,30-19+,31-20+ |
| Standard InChI Key | OOUTWVMJGMVRQF-ROKXECAJSA-N |
| Isomeric SMILES | CC1=C(C(CCC1=O)(C)C)/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C2=C(C(=O)C(CC2(C)C)O)C)/C)/C |
| SMILES | CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2=C(C(=O)C(CC2(C)C)O)C)C)C |
| Canonical SMILES | CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2=C(C(=O)C(CC2(C)C)O)C)C)C |
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